Cas no 116834-28-7 (1H-Pyrazole-4-aceticacid, 1-(4-chlorophenyl)-a-methyl-5-(1H-pyrrol-1-yl)-)

• Product Name: 1H-Pyrazole-4-aceticacid, 1-(4-chlorophenyl)-a-methyl-5-(1H-pyrrol-1-yl)-
• CAS No: 116834-28-7
• MF: C₁₆H₁₄ClN₃O₂
• MW: 315.754262447357
• CID: 186918
• PubChem ID: 3087991
• Update Time: 2025-04-19

1H-Pyrazole-4-aceticacid, 1-(4-chlorophenyl)-a-methyl-5-(1H-pyrrol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-aceticacid, 1-(4-chlorophenyl)-a-methyl-5-(1H-pyrrol-1-yl)-
• 2-[1-(4-chlorophenyl)-5-pyrrol-1-ylpyrazol-4-yl]propanoic acid
• DTXSID40922171
• 2-[1-(4-Chlorophenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl]propanoic acid
• 116834-28-7
• 1-(4-Chlorophenyl)-alpha-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-acetic acid
• 1H-Pyrazole-4-acetic acid, 1-(4-chlorophenyl)-alpha-methyl-5-(1H-pyrrol-1-yl)-

• Inchi： 1S/C16H14ClN3O2/c1-11(16(21)22)14-10-18-20(13-6-4-12(17)5-7-13)15(14)19-8-2-3-9-19/h2-11H,1H3,(H,21,22)
• InChI Key： QHIIOMGBOWWBRG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(=C(C=N1)C(C(=O)O)C)N1C=CC=C1

Computed Properties

• Exact Mass: 315.07762
• Monoisotopic Mass: 315.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 60Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 504.4°C at 760 mmHg
• Flash Point: 258.8°C
• Refractive Index: 1.653
• PSA: 60.05